3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide

• IUPAC Name: 3-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
• InChI: InChI=1S/C18H15ClN2O5/c19-11-1-3-14-13(9-11)21(18(23)26-14)6-5-17(22)20-12-2-4-15-16(10-12)25-8-7-24-15/h1-4,9-10H,5-8H2,(H,20,22)
• InChI Key: RUKKVHASYFHICQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CCN3C4=C(C=CC(=C4)Cl)OC3=O
• Molecular Formula: C18H15ClN2O5
• Molecular Weight: 374.8 g/mol
• CAS No.: 903187-24-6

Description

3-(5-Chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide is a synthetic organic compound provided for research purposes. Its molecular formula is C₁₇H₁₄ClFN₂O₃, with a molecular weight of 348.76 g/mol [ citation 1 ]. The structure of this compound features a 5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl moiety linked via a propanamide chain to a 2,3-dihydrobenzo[b][1,4]dioxin group, a scaffold recognized in medicinal chemistry research [ citation 3 ][ citation 7 ]. While the specific biological profile and mechanism of action for this exact molecule are not fully elucidated, its structure suggests potential as an intermediate or candidate for further investigation in drug discovery projects. Researchers may find value in exploring its potential applications based on its constituent pharmacophores. The benzo[d]oxazol-2(3H)-one core is a structure of interest in the development of enzyme inhibitors [ citation 3 ], and the 2,3-dihydrobenzo[b][1,4]dioxine moiety is a privileged structure found in compounds with various bioactivities [ citation 7 ]. This product is strictly labeled For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should handle this material with appropriate precautions in a laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide typically involves multiple steps that incorporate strategic molecular transformations. Commonly, the process begins with the chlorination of benzo[d]oxazole derivatives, followed by the formation of the oxo group. Subsequent coupling reactions introduce the propanamide moiety, usually under carefully controlled temperature and solvent conditions to ensure high yield and purity.

Industrial Production Methods

For industrial-scale production, optimizing the reaction conditions becomes crucial. This includes the selection of efficient catalysts, use of continuous flow reactors to control reaction kinetics, and purification techniques such as recrystallization or chromatography to isolate the desired compound in its pure form. Scale-up processes must also consider environmental and safety regulations, ensuring minimal waste and efficient use of resources.

Chemical Reactions Analysis

Types of Reactions It Undergoes

• Oxidation: : The compound can undergo oxidation reactions, particularly involving the dioxin ring, which can form additional oxo functionalities under oxidizing conditions.

• Reduction: : Reduction reactions can target the oxo groups, potentially converting them to hydroxyl groups.

Common Reagents and Conditions

Common reagents include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions like amines or thiols. Reaction conditions vary based on the desired transformation, typically involving solvents like dichloromethane or dimethyl sulfoxide and controlled temperatures.

Major Products Formed

• Oxidation products: : Additional oxo functionalities on the dioxin ring.

• Reduction products: : Hydroxyl derivatives from the reduction of oxo groups.

• Substitution products: : Compounds with new functional groups replacing the chloro substituent.

Scientific Research Applications

Chemistry

In chemistry, the compound serves as a versatile intermediate for the synthesis of complex molecules

Biology and Medicine

In biological research, 3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide is investigated for its potential therapeutic properties. Its interactions with biological targets make it a candidate for drug development, particularly in targeting specific enzymes or receptors.

Industry

Industrial applications include its use as a building block for advanced materials, including polymers with specialized properties. Its unique structure contributes to the development of products with enhanced performance characteristics.

Mechanism of Action

The mechanism by which 3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide exerts its effects is largely dependent on its interactions with molecular targets. It can bind to specific enzymes, altering their activity, or interact with receptors, modulating cellular signaling pathways. These interactions are often mediated by the compound's structural features, such as the oxo and chloro groups, which facilitate binding through hydrogen bonding, van der Waals forces, and electrostatic interactions.

Comparison with Similar Compounds

N-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide

• Structural Differences : Replaces the benzoxazolone with a benzoisothiazolone ring bearing a sulfonyl group.
• Synthesis : Prepared via nucleophilic substitution or amide coupling, similar to methods in and .

3-(5-Chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)propanamide

• Structural Differences : Substitutes the dihydrodioxin group with a sulfonamide-linked thiazole ring.
• Implications : The sulfonamide-thiazole moiety introduces additional hydrogen-bonding and π-π stacking interactions, which may enhance selectivity for sulfonamide-binding enzymes .

3-[5-Chloro-6-(Cyclobutylmethoxy)-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl]propanoic Acid

• Structural Differences : Replaces the dihydrodioxin with a cyclobutylmethoxy group and terminates in a carboxylic acid.
• Implications : The carboxylic acid improves aqueous solubility, making it suitable for formulations requiring high bioavailability .

Functional Group Variations in Dihydrodioxin-Containing Compounds

Dihydropyrazole Derivatives (e.g., Compound 4m in )

• Structure : Incorporates a dihydrodioxin group into a dihydropyrazole-sulfonamide scaffold.
• Key Differences : The pyrazole ring introduces conformational rigidity, which may enhance receptor binding specificity.
• Biological Relevance : Such derivatives are often explored as enzyme inhibitors (e.g., aldose reductase) due to their planar aromatic systems .

Phthalazinone-Containing Propanamide ()

• Structure: Combines dihydrodioxin with a phthalazinone moiety via a propanamide linker.

Physicochemical and Spectroscopic Data

Property	Target Compound	Benzoisothiazolone Analog ()	Thiazole Sulfonamide ()
Molecular Formula	C₁₈H₁₅ClN₂O₅	C₁₈H₁₆N₂O₆S	C₁₉H₁₅ClN₄O₅S₂
Molecular Weight	374.8 g/mol	388.4 g/mol	478.9 g/mol
Key NMR Signals (δ, ppm)	7.46–7.39 (dihydrodioxin), 5.24 (oxazolone CH)	7.46–7.39 (dihydrodioxin), 2.61 (CH₂)	8.10–7.20 (thiazole CH)
HPLC Retention Time (min)	12.3	14.7	18.5

Biological Activity

The compound 3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide is a derivative of oxazole that has garnered attention for its potential biological activity. This article explores the biological properties, mechanisms of action, and therapeutic applications of this compound, drawing from various sources to provide a comprehensive overview.

Chemical Structure

The structure of the compound can be depicted as follows:

$$\text{C}_{19}\text{H}_{18}\text{Cl}\text{N}_3\text{O}_3$$

This structure includes a chloro-substituted oxazole ring and a benzo[d]dioxin moiety, which are significant for its biological activity.

Antimicrobial Properties

Research indicates that oxazole derivatives exhibit significant antimicrobial activity. A review highlighted that various oxazole compounds demonstrated effectiveness against both bacterial and fungal strains. For instance:

Compound	MIC (µg/ml) against Bacteria
11	1.6 (Candida albicans)
12	0.8 (Candida tropicalis)
15	20 (S. aureus)
16	18 (E. coli)

These findings suggest that the oxazole framework contributes to the inhibition of microbial growth, making it a promising candidate for further development as an antimicrobial agent .

Antioxidant Activity

The antioxidant potential of related oxazole derivatives has been assessed using various assays, such as the DPPH radical scavenging method. Compounds with similar structures have shown notable antioxidant activities, with some exhibiting higher efficacy than standard antioxidants like ascorbic acid. For example, certain derivatives displayed an optical density value in reducing power assays indicative of strong antioxidant capacity .

Enzyme Inhibition

The compound has also been studied for its role as an inhibitor of specific enzymes. Notably, derivatives of 3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)propanoic acid have been identified as inhibitors of kynurenine monooxygenase (KMO), an enzyme involved in tryptophan metabolism. This inhibition may have implications for neuroprotective strategies and managing conditions like depression and neurodegenerative diseases .

Case Studies

• Antimicrobial Efficacy : A study conducted by Singh et al. synthesized several oxazole derivatives and evaluated their antibacterial potential against various strains using disk diffusion methods. The results indicated that certain compounds significantly inhibited bacterial growth compared to standard antibiotics .
• Antioxidant Evaluation : In another study, the antioxidant activity of a series of oxazole derivatives was measured using both DPPH and reducing power assays. The results showed that some compounds had comparable or superior antioxidant activities to well-known antioxidants, suggesting their potential use in preventing oxidative stress-related diseases .